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Compound of Interest

Compound Name: Butyl methanesulfonate

Cat. No.: B109944 Get Quote

Abstract
Butyl methanesulfonate (CAS No. 1912-32-9), a potent alkylating agent, is a crucial reagent

in various research and pharmaceutical development settings. Its high reactivity and significant

health hazards, including carcinogenicity and mutagenicity, demand rigorous and meticulous

handling and storage protocols.[1][2] This document provides a comprehensive guide for

researchers, scientists, and drug development professionals on the safe management of butyl
methanesulfonate in a laboratory environment. These protocols are founded on established

safety principles and regulatory guidelines to ensure personnel safety, environmental

protection, and the integrity of experimental work.

Hazard Identification and Chemical Profile
Butyl methanesulfonate is a hazardous chemical that can cause severe health effects. It is

classified as harmful if swallowed, may cause genetic defects, and is suspected of causing

cancer.[2] It is also known to cause skin and serious eye irritation, and may cause respiratory

irritation.[3] The International Agency for Research on Cancer (IARC) has classified busulfan, a

common name for a related compound (1,4-butanediol dimethanesulfonate), as a Group 1

carcinogen, meaning it is carcinogenic to humans.[1][4][5]

Key Chemical and Physical Properties:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b109944?utm_src=pdf-interest
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://en.wikipedia.org/wiki/Busulfan
https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://static.cymitquimica.com/products/54/pdf/sds-OR928832.pdf
https://en.wikipedia.org/wiki/Busulfan
https://publications.iarc.who.int/_publications/media/download/5178/693d5b6b55ff5fec6d4002df4f253d2b567954a3.pdf
https://www.cancer.org/cancer/risk-prevention/understanding-cancer-risk/known-and-probable-human-carcinogens.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C5H12O3S [6][7][8][9][10]

Molecular Weight 152.21 g/mol [6][7][8]

Appearance Colorless to pale yellow liquid [10]

Boiling Point
81-83 °C @ 4 Torr; 245 °C @

760 mmHg
[9]

Solubility

Soluble in organic solvents like

chloroform and methanol;

limited solubility in water.

[8][10]

Storage Temperature

Typically stored at room

temperature or 2-8°C, with

some sources recommending

-20°C.[3][8][11] Always refer to

the manufacturer's specific

recommendations.

Risk Assessment and Control Workflow
Before commencing any work involving butyl methanesulfonate, a thorough risk assessment

is mandatory. This process is crucial for identifying potential hazards, evaluating the associated

risks, and implementing effective control measures.
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Caption: Risk assessment and control workflow for butyl methanesulfonate.
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Engineering Controls: Primary Barrier to Exposure
Engineering controls are the most effective means of minimizing exposure by physically

isolating the hazard from the researcher.

Chemical Fume Hood: All handling of butyl methanesulfonate, including weighing,

preparing solutions, and conducting reactions, must be performed in a certified chemical

fume hood.[2]

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

adequately diluted and removed.[3]

Designated Work Area: A specific area within the fume hood should be designated for

working with butyl methanesulfonate to prevent cross-contamination. This area should be

clearly marked.

Personal Protective Equipment (PPE): Essential for
Personal Safety
The correct use of PPE is mandatory to prevent accidental exposure.
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PPE Component Specifications Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloving

recommended.

To prevent skin contact.[2][3]

Contaminated gloves should

be disposed of properly after

use.[12]

Eye Protection
Chemical splash goggles and

a face shield.

To protect eyes from splashes

and aerosols.[2][3]

Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

A NIOSH-approved respirator

may be necessary for certain

procedures, such as cleaning

up large spills or when

engineering controls are not

sufficient.[12] The need for

respiratory protection should

be determined by a risk

assessment.

To prevent inhalation of

aerosols or vapors.

Safe Handling and Experimental Protocols
Strict adherence to established protocols is vital when working with butyl methanesulfonate.

5.1. Protocol for Weighing and Preparing Solutions

Preparation: Before starting, ensure the chemical fume hood is functioning correctly. Cover

the work surface with absorbent, plastic-backed paper.

Weighing: Carefully weigh the required amount of butyl methanesulfonate in a disposable

container within the fume hood.

Solution Preparation: Add the solvent to the container with the weighed butyl
methanesulfonate. Gently swirl to dissolve. Avoid splashing.
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Labeling: Clearly label the container with the chemical name, concentration, date, and

appropriate hazard warnings.

Cleanup: Decontaminate all surfaces and equipment after use. Dispose of all contaminated

disposable materials as hazardous waste.

Storage Procedures
Proper storage is critical for maintaining the chemical's integrity and preventing accidental

release.

Location: Store butyl methanesulfonate in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[3][13][14]

Container: Keep the container tightly sealed and clearly labeled.[3][15] Store in the original

container if possible.

Security: Store in a locked cabinet or a designated, secure area to restrict access to

authorized personnel only.[2][15]

Emergency Procedures: Spills and Exposure
Rapid and correct response to emergencies is crucial to minimize harm.

7.1. Spill Response Protocol

Evacuate: Immediately evacuate the affected area and alert colleagues and the laboratory

supervisor.

Isolate: Secure the area to prevent entry.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

PPE: Don appropriate PPE, including respiratory protection if necessary, before attempting

to clean the spill.

Containment: For small spills, cover with an inert absorbent material such as sand or

vermiculite.[16]
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Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste disposal.[2][17]

Decontamination: Clean the spill area thoroughly. Some sources suggest washing the area

with a sodium hypochlorite solution.[2]

Reporting: Report the incident to the appropriate safety officer or department.

7.2. Exposure Response Plan

Exposure Event

Immediate Actions

Follow-Up

Chemical Exposure
(Skin, Eyes, Inhalation)

Skin: Remove contaminated clothing.
Flush with water for 15+ min.Skin Contact

Eyes: Flush with water for 15+ min.
Hold eyelids open.

Eye Contact

Inhalation: Move to fresh air.

Inhalation

Seek Immediate Medical Attention

Crucial Step

Crucial Step

Crucial Step

Report Incident to Supervisor/EHS
Post-Treatment

Click to download full resolution via product page

Caption: Immediate response plan for butyl methanesulfonate exposure.

Skin Contact: Immediately wash the affected area with plenty of water for at least 15 minutes

and remove contaminated clothing.[18][19] Seek immediate medical attention.[13][14]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[3][18] Seek immediate medical attention.[13][14]

Inhalation: Move the person to fresh air.[2][13][14] If breathing is difficult, provide artificial

respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[13][14] Rinse the mouth with water and seek immediate

medical attention.

Waste Disposal
All waste contaminated with butyl methanesulfonate is considered hazardous waste.

Collection: Collect all waste, including contaminated PPE, absorbent materials, and empty

containers, in a designated, properly labeled, and sealed hazardous waste container.[17][20]

Disposal: Dispose of hazardous waste through a licensed professional waste disposal

service in accordance with local, state, and federal regulations.[2][12][17] Do not dispose of

butyl methanesulfonate down the drain.[17]

References
Wikipedia. (n.d.). Busulfan. Retrieved January 4, 2026, from [Link].

Butyl methanesulfonate. (n.d.). Retrieved January 4, 2026, from [Link].

National Center for Biotechnology Information. (n.d.). Butyl methanesulfonate. PubChem.

Retrieved January 4, 2026, from [Link].

CAS Common Chemistry. (n.d.). Butyl methanesulfonate. Retrieved January 4, 2026, from

[Link].

IARC Publications. (n.d.). Busulfan. Retrieved January 4, 2026, from [Link].

New Jersey Department of Health. (n.d.). Ethyl Methanesulfonate Hazard Summary.

Retrieved January 4, 2026, from [Link].

Princeton University Environmental Health and Safety. (n.d.). Section 3: Emergency

Procedures. Retrieved January 4, 2026, from [Link].

American Cancer Society. (2024, August 1). Known and Probable Human Carcinogens.

Retrieved January 4, 2026, from [Link].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC205260100&productDescription=ETHYL+METHANESULFONATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC205260250&countryCode=US&language=en
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Butyl_4_methylbenzenesulfonate_A_Guide_for_Laboratory_Professionals.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://sds.edqm.eu/pdf/SDS/EDQM_201700136_1.0_SDS_EN.pdf?ref=1687881028
https://static.cymitquimica.com/products/IN/pdf/sds-DA002F4H.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Butyl_4_methylbenzenesulfonate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Butyl_4_methylbenzenesulfonate_A_Guide_for_Laboratory_Professionals.pdf
https://en.wikipedia.org/wiki/Busulfan
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1912-32-9_935310.html
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/15953
https://www.benchchem.com/product/b109944?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=1912-32-9
https://publications.iarc.fr/Book-And-Report-Series/Iarc-Monographs-On-The-Identification-Of-Carcinogenic-Hazards-To-Humans/Pharmaceuticals-2012
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0858.pdf
https://ehs.princeton.edu/laboratory-safety/laboratory-safety-manual/section-3-emergency-procedures
https://www.cancer.org/cancer/risk-prevention/understanding-cancer-risk/known-and-probable-human-carcinogens.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal

Guide. Retrieved January 4, 2026, from [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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